5-Amino-3,4-dihydro-2H-2,7-naphthyridin-1-one;hydrochloride

• IUPAC Name: 5-amino-3,4-dihydro-2H-2,7-naphthyridin-1-one;hydrochloride
• InChI: InChI=1S/C8H9N3O.ClH/c9-7-4-10-3-6-5(7)1-2-11-8(6)12;/h3-4H,1-2,9H2,(H,11,12);1H
• InChI Key: FVGIAUSZXYLPGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=CN=CC(=C21)N.Cl
• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol

Description

5-Amino-3,4-dihydro-2H-2,7-naphthyridin-1-one hydrochloride is a chemical compound with the molecular formula C8H9N3O.ClH. It belongs to the class of heterocyclic compounds known as naphthyridines. Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties.

Synthesis Analysis

The synthesis of naphthyridines has been a topic of considerable interest in the synthetic community. Recent achievements toward the synthesis of naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Molecular Structure Analysis

The molecular structure of 5-Amino-3,4-dihydro-2H-2,7-naphthyridin-1-one hydrochloride can be represented by the InChI code: 1S/C8H9N3O.ClH/c9-7-4-10-3-6-5(7)1-2-11-8(6)12;/h3-4H,1-2,9H2,(H,11,12);1H.

Chemical Reactions Analysis

Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Scientific Research Applications

Medicinal Chemistry

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Synthesis of New Chemical Entities

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Reactivity with Electrophilic or Nucleophilic Reagents

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Oxidation and Reduction Reactions

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Cross-Coupling Reactions

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Formation of Metal Complexes

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Modification of Side Chains

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Biological Activity

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Future Directions

Naphthyridines have wide applicability in medicinal chemistry and materials science, and the development of methods for their synthesis has been of considerable interest. Efforts are being made to develop more eco-friendly, safe, and atom-economical approaches. The future directions in this field may involve further exploration of the biological activities of naphthyridines and the development of novel synthetic methodologies.